Cas no 1223570-08-8 (3-(3-hydroxy-4-methylphenyl)prop-2-enoic acid)

• Product Name: 3-(3-hydroxy-4-methylphenyl)prop-2-enoic acid
• CAS No: 1223570-08-8
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 5918131
• PubChem ID: 23401562
• Update Time: 2025-05-28

3-(3-hydroxy-4-methylphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(3-hydroxy-4-methylphenyl)-, (2E)-
• 3-(3-hydroxy-4-methylphenyl)prop-2-enoic acid
• SCHEMBL14472602
• 1223570-08-8
• EN300-1845293

• Inchi： 1S/C10H10O3/c1-7-2-3-8(6-9(7)11)4-5-10(12)13/h2-6,11H,1H3,(H,12,13)/b5-4+
• InChI Key： AGXCRKZHIGECTB-SNAWJCMRSA-N
• SMILES： C(O)(=O)/C=C/C1=CC=C(C)C(O)=C1

Computed Properties

• Exact Mass: 178.062994177g/mol
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.275±0.06 g/cm3(Predicted)
• Boiling Point: 374.1±30.0 °C(Predicted)
• pka: 4.48±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Hydroxycinnamic acids